Cas no 84558-03-2 (2-4-(Propan-2-yl)phenylethan-1-amine)
84558-03-2 structure
Product Name:2-4-(Propan-2-yl)phenylethan-1-amine
CAS No:84558-03-2
MF:C11H17N
MW:163.259382963181
MDL:MFCD06212662
CID:722171
PubChem ID:410082
Update Time:2025-09-23
2-4-(Propan-2-yl)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-(1-methylethyl)-
- 2-(4-ISOPROPYLPHENYL)ETHANAMINE
- 2-(4-propan-2-ylphenyl)ethanamine
- 2-(4-Isopropyl-phenyl)-ethylamine
- 4-(1-Methylethyl)benzeneethanamine (ACI)
- Phenethylamine, p-isopropyl- (5CI)
- (4-Isopropylbenzyl)methanamine
- 2-(4-Isopropylphenyl)ethylamine
- 2-[4-(Propan-2-yl)phenyl]ethan-1-amine
- 4-Isopropylphenethylamine
- SCHEMBL717640
- CS-0061029
- DTXSID30328421
- SY139492
- 84558-03-2
- AKOS000118590
- DA-28151
- W17705
- (4-isopropyl-benzyl)methylamine
- Benzeneethanamine, 4-(1-methylethyl)-
- MFCD06212662
- 2-[4-(i-propyl)phenyl]ethylamine
- 2-(4-isopropylphenyl)ethan-1-amine
- EN300-10350
- HMS1732F05
- ZBLQKSNIFYXZTI-UHFFFAOYSA-N
- SB38973
- 2-(4-isopropyl-phenyl)ethylamine
- AS-62883
- 2-4-(Propan-2-yl)phenylethan-1-amine
-
- MDL: MFCD06212662
- Inchi: 1S/C11H17N/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,9H,7-8,12H2,1-2H3
- InChI Key: ZBLQKSNIFYXZTI-UHFFFAOYSA-N
- SMILES: NCCC1C=CC(C(C)C)=CC=1
Computed Properties
- Exact Mass: 163.136
- Monoisotopic Mass: 163.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 2.4
Experimental Properties
- Density: 0.927
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.52
2-4-(Propan-2-yl)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523150-50mg |
2-[4-(Propan-2-yl)phenyl]ethan-1-amine |
84558-03-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523150-100mg |
2-[4-(Propan-2-yl)phenyl]ethan-1-amine |
84558-03-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B523150-500mg |
2-[4-(Propan-2-yl)phenyl]ethan-1-amine |
84558-03-2 | 500mg |
$ 160.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D957036-5g |
Benzeneethanamine,4-(1-methylethyl)- |
84558-03-2 | 95% | 5g |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | D957036-10g |
Benzeneethanamine,4-(1-methylethyl)- |
84558-03-2 | 95% | 10g |
$295 | 2024-06-07 | |
| eNovation Chemicals LLC | D957036-25g |
Benzeneethanamine,4-(1-methylethyl)- |
84558-03-2 | 95% | 25g |
$560 | 2024-06-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0882-1g |
2-(4-Isopropyl-phenyl)-ethylamine |
84558-03-2 | 97% | 1g |
746.28CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0882-5g |
2-(4-Isopropyl-phenyl)-ethylamine |
84558-03-2 | 97% | 5g |
2713.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0882-25g |
2-(4-Isopropyl-phenyl)-ethylamine |
84558-03-2 | 97% | 25g |
10854.94CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D967845-500mg |
2-(4-Isopropyl-phenyl)-ethylamine |
84558-03-2 | 95% | 500mg |
$145 | 2024-07-28 |
2-4-(Propan-2-yl)phenylethan-1-amine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
84558-03-2 (2-4-(Propan-2-yl)phenylethan-1-amine) Related Products
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- 34298-25-4((R)-(+)-β-Methylphenethylamine Hydrochloride)
- 61035-87-8(Benzeneethanamine,4-(1-methylethyl)-, hydrochloride (1:1))
- 582-22-9(beta-Methylphenethylamine)
- 28163-64-6((R)-(+)-β-methylphenethylamine)
- 5266-87-5(2-(3-methylphenyl)propan-1-amine)
- 52991-03-4(Phenethylamine, beta-methyl-, hydrochloride, (+-)-)
- 91552-82-8(2-(4-(tert-Butyl)phenyl)ethanamine)
- 1000538-58-8(2-(3-Tert-butylphenyl)ethan-1-amine)
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